Cas no 6940-58-5 (Pentane-1,3,5-tricarboxylic Acid)

• Product Name: Pentane-1,3,5-tricarboxylic Acid
• CAS No: 6940-58-5
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• MDL: MFCD00020546
• CID: 504054
• PubChem ID: 87574339
• Update Time: 2025-04-19

Pentane-1,3,5-tricarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetricarboxylicacid
• pentane-1,3,5-tricarboxylic acid
• 1,3,5-Pentanetricarboxylic acid
• Octric acid
• 4-Carboxypimelic acid
• 1,5-Tricarboxypentane
• 1,3,5-Tricarboxypentane
• CBDivE_002852
• 1,5-Pentanetricarboxylic acid
• ROTJZTYLACIJIG-UHFFFAOYSA-N
• NSC60156
• STK366691
• NS00036843
• CCG-247185
• BER6XSP3DG
• NCGC00340608-01
• AB01332724-02
• CS-0158416
• NSC 60156
• NSC-60156
• 6940-58-5
• P0075
• D83384
• MFCD00020546
• EINECS 230-087-2
• DTXSID50219529
• SCHEMBL108166
• AS-63091
• AKOS005443446
• Pentane-1,3,5-tricarboxylic Acid

• MDL： MFCD00020546
• Inchi： 1S/C8H12O6/c9-6(10)3-1-5(8(13)14)2-4-7(11)12/h5H,1-4H2,(H,9,10)(H,11,12)(H,13,14)
• InChI Key： ROTJZTYLACIJIG-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)CCC(=O)O)=O

Computed Properties

• Exact Mass: 204.06300
• Monoisotopic Mass: 204.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Color/Form: Not available
• Density: 1.409
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 409.9°C at 760 mmHg
• Flash Point: 215.8°C
• Refractive Index: 1.516
• PSA: 111.90000
• LogP: 0.41680
• Solubility: Not available
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Pentane-1,3,5-tricarboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters